Cas no 2138392-09-1 (2-(5-fluoropyridin-3-yl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(5-fluoropyridin-3-yl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138392-09-1
• MF: C₈H₈FN₅
• MW: 193.181023597717
• CID: 5603515
• PubChem ID: 165481412
• Update Time: 2025-05-22

2-(5-fluoropyridin-3-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(5-fluoropyridin-3-yl)methyl]-2H-1,2,3-triazol-4-amine
• 2138392-09-1
• EN300-1114014
• 2-(5-fluoropyridin-3-yl)methyl-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H8FN5/c9-7-1-6(2-11-3-7)5-14-12-4-8(10)13-14/h1-4H,5H2,(H2,10,13)
• InChI Key： WLOSPXLSVARXAF-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CN1N=CC(N)=N1

Computed Properties

• Exact Mass: 193.07637344g/mol
• Monoisotopic Mass: 193.07637344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(5-fluoropyridin-3-yl)methyl-2H-1,2,3-triazol-4-amine

Chemical Compound CAS No. 2138392-09-1: 2-(5-fluoropyridin-3-yl)methyl-2H-1,2,3-triazol-4-amine

The compound with CAS No. 2138392-09-1, commonly referred to as 2-(5-fluoropyridin-3-yl)methyl-2H-1,2,3-triazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyridine ring substituted with a fluorine atom at the 5-position and a triazole ring fused with an amine group. The combination of these functional groups imparts the molecule with intriguing chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material synthesis. The presence of the fluorine atom in the pyridine ring enhances the molecule's electronic properties, making it a promising candidate for applications in optoelectronics and as a precursor for advanced materials. Additionally, the triazole ring is known for its stability and ability to form hydrogen bonds, which further enhances the compound's versatility.

The synthesis of CAS No. 2138392-09 involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry principles to minimize environmental impact. These efforts have not only improved the synthesis process but also opened new avenues for large-scale production.

In terms of applications, fluoropyridine-containing compounds like this one are being investigated for their potential in pharmaceuticals. The triazole ring is particularly valuable in medicinal chemistry due to its ability to act as a bioisostere for other functional groups. Recent studies suggest that this compound could serve as a lead molecule in the development of new drugs targeting specific biological pathways.

Beyond pharmaceuticals, CAS No. 2138392-09 has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers are actively exploring its potential as a building block for advanced materials with tailored electronic properties.

The toxicity and environmental impact of CAS No. 213839-09 have also been subjects of recent research. Studies indicate that while the compound exhibits moderate toxicity under certain conditions, its environmental footprint can be significantly reduced through proper handling and disposal protocols. These findings are crucial for ensuring the safe use of this compound in industrial settings.

In conclusion, CAS No. 213839-09, or 2-(5-fluoropyridin-⁻)methyl)-, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike.